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Compound of Interest

Tetrahydro-2H-pyran-4-yl
Compound Name:
methanesulfonate

Cat. No.: B134751

An In-depth Technical Guide to Tetrahydro-2H-pyran-4-yl methanesulfonate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tetrahydro-2H-pyran-4-yl
methanesulfonate, a key intermediate in organic synthesis and pharmaceutical development.
It covers its chemical properties, synthesis, applications, and safety information, presented in a
format tailored for scientific and research audiences.

Chemical and Physical Properties

Tetrahydro-2H-pyran-4-yl methanesulfonate, identified by the CAS Number 134419-59-3, is
a sulfonate ester that serves as a versatile building block in the synthesis of more complex

molecules.[1][2][3][4][5][6] Its physical and chemical properties are summarized in the table
below.
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Property Value

CAS Number 134419-59-3

Molecular Formula C6H1204S[1][2]

Molecular Weight 180.22 g/mol [1][2]

IUPAC Name Tetrahydro-2H-pyran-4-yl methanesulfonate
Physical Form Solid

Melting Point 47-49°C[1]

Boiling Point (Predicted) 329.1 £ 31.0 °C at 760 mmHg[1][2]

Density (Predicted) 1.26 + 0.1 g/cm3[1][2]

Purity Typically 295% - 97%][5]

Synthesis of Tetrahydro-2H-pyran-4-yl
methanesulfonate

The compound is typically synthesized from Tetrahydro-2H-pyran-4-ol via a reaction with
methanesulfonyl chloride. The hydroxyl group of the pyranol is converted into a good leaving
group (mesylate), facilitating subsequent nucleophilic substitution reactions.

Experimental Protocol

A common laboratory-scale synthesis protocol is as follows:[1][7]

Materials:

Tetrahydro-2H-pyran-4-ol

Methanesulfonyl chloride (MsCI)

Triethylamine (TEA) or another suitable base

Dimethylaminopyridine (DMAP) (catalyst)
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Dichloromethane (DCM) or another suitable aprotic solvent

Deionized water

Brine

Anhydrous magnesium sulfate or sodium sulfate
Procedure:

o Dissolve tetrahydro-2H-pyran-4-ol, triethylamine, and a catalytic amount of
dimethylaminopyridine in dichloromethane in a round-bottom flask.[7]

e Cool the reaction mixture to 0 °C in an ice bath.[7]
o Slowly add methanesulfonyl chloride dropwise to the stirred solution.[7]

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for approximately 16 hours.[7]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
e Upon completion, quench the reaction by adding deionized water.

» Transfer the mixture to a separatory funnel and wash the organic layer sequentially with
deionized water and brine.[7]

e Dry the organic phase over anhydrous magnesium sulfate or sodium sulfate.[7]

« Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude
product.[7]

e The resulting product, tetrahydro-2H-pyran-4-yl methanesulfonate, is typically a yellow
solid.[7] Further purification can be achieved by recrystallization if necessary.

Characterization: The product can be characterized by Nuclear Magnetic Resonance (NMR)
spectroscopy. The 1H NMR spectrum in CDCI3 typically shows the following signals: & 4.90 (m,
1H), 3.95 (dt, 2H), 3.59-3.51 (m, 2H), 3.04 (s, 3H), 2.08-2.01 (m, 2H), 1.94-1.82 (m, 2H).[7]
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Reaction Setup

Tetrahydro-2H-pyran-4-ol
Triethylamine
DMAP

Dichloromethane (DCM)

Reaction

Add Methanesulfonyl Chloride
dropwise at 0°C

:

Stir at room temperature
for 16 hours

Work-up &qurification

[Wash with H20 and Brine]

l
l

Concentrate under
reduced pressure

Tetrahydro-2H-pyran-4-yl
methanesulfonate

Click to download full resolution via product page

Caption: Synthesis workflow for Tetrahydro-2H-pyran-4-yl methanesulfonate.
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Applications in Research and Drug Development

The tetrahydropyran (THP) moiety is a prevalent scaffold in numerous bioactive compounds
and pharmaceuticals.[8][9][10] It often enhances physicochemical properties such as solubility
and metabolic stability. Tetrahydro-2H-pyran-4-yl methanesulfonate is a valuable
intermediate for introducing this THP ring into target molecules.

Key Applications:

 Intermediate for Bioactive Molecules: It is used in the synthesis of compounds with potential
therapeutic applications. For instance, it is an intermediate in the synthesis of 3,4,5-
Trimethoxy-2-nitro Acetophenone, which is a precursor for potential cardiotonics and potent
tubulin polymerization inhibitors.[7]

o Synthesis of Spirocyclic Compounds: The related compound, tetrahydro-4H-pyran-4-one, is
used to create spiro-hydantoins, a class of compounds with a wide range of biological
activities, including anticonvulsant, antiviral, and anticancer properties.[8] While not a direct
reaction of the methanesulfonate, this highlights the importance of the pyran ring system in
medicinal chemistry.

e General Organic Synthesis: The mesylate group is an excellent leaving group, making this
compound a versatile reagent for nucleophilic substitution reactions to form ethers, amines,
and carbon-carbon bonds with various nucleophiles.
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Caption: Role as a synthetic intermediate.

Safety and Handling

Proper handling of Tetrahydro-2H-pyran-4-yl methanesulfonate is essential in a laboratory
setting. The following table summarizes its hazard information.
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Hazard Information Details

Signal Word Warning

H315: Causes skin irritation.H319: Causes
Hazard Statements serious eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.P305+P351+P
Precautionary Statements 338: IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.

Store in a tightly closed container in a cool, dry place under an inert atmosphere.

This technical guide provides essential information for researchers and scientists working with
Tetrahydro-2H-pyran-4-yl methanesulfonate. By understanding its properties, synthesis, and
applications, its potential as a key building block in drug discovery and organic synthesis can
be fully leveraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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